Cas no 1262005-98-0 (3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid)

• Product Name: 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid
• CAS No: 1262005-98-0
• MF: C₁₇H₁₂F₄O₄
• MW: 356.268399238586
• MDL: MFCD18322611
• CID: 2768910
• PubChem ID: 53228430
• Update Time: 2025-04-21

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322611
• 3-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-5-TRIFLUOROMETHYLBENZOIC ACID
• DTXSID10691963
• 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95%
• 1262005-98-0
• 4'-(Ethoxycarbonyl)-3'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid

• MDL： MFCD18322611
• Inchi： 1S/C17H12F4O4/c1-2-25-16(24)13-4-3-9(8-14(13)18)10-5-11(15(22)23)7-12(6-10)17(19,20)21/h3-8H,2H2,1H3,(H,22,23)
• InChI Key： BJOCHCJFNWMFAX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=C(C(=O)O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 356.06717151Da
• Monoisotopic Mass: 356.06717151Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.6Ų